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Compound of Interest

Compound Name: Direct Yellow 50

Cat. No.: B1583531 Get Quote

An In-depth Technical Guide to the Solubility of Direct Yellow 50

This technical guide provides a comprehensive overview of the solubility of Direct Yellow 50 in

water and various organic solvents. It is intended for researchers, scientists, and drug

development professionals who require detailed information on the physicochemical properties

of this compound. This document includes quantitative solubility data, detailed experimental

protocols for solubility determination, and an examination of a relevant biological signaling

pathway associated with azo dyes.

Core Properties of Direct Yellow 50
Direct Yellow 50, also known by its Colour Index name C.I. 29025, is a diazo dye. Its chemical

structure and properties are summarized below.
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Property Value

Chemical Name

tetrasodium;3-[[4-[[4-[(4,8-

disulfonatonaphthalen-2-yl)diazenyl]-3-

methylphenyl]carbamoylamino]-2-

methylphenyl]diazenyl]naphthalene-1,5-

disulfonate

CAS Number 3214-47-9

Molecular Formula C₃₅H₂₄N₆Na₄O₁₃S₄

Molecular Weight 956.82 g/mol [1][2]

Appearance Red-light yellow or orange powder[2][3]

Chemical Class Diazo

Solubility of Direct Yellow 50
The solubility of Direct Yellow 50 has been determined in water at various temperatures and

qualitatively described in several organic solvents.

Water Solubility
The solubility of Direct Yellow 50 in water is temperature-dependent. The dye is considered to

have very good water solubility.[3][4]

Table 1: Quantitative Water Solubility of Direct Yellow 50

Temperature Solubility (g/L) Source

20 °C 66.67 [2]

60 °C 60 [1][2]

97 °C 80 [1][2]

Organic Solvent Solubility
Direct Yellow 50 exhibits limited solubility in most organic solvents.
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Table 2: Qualitative Solubility of Direct Yellow 50 in Organic Solvents

Solvent Solubility Source

Ethanol Slightly soluble [1][2]

Dimethyl Sulfoxide (DMSO)
Sparingly soluble (with

sonication)
[2]

Other Organic Solvents Insoluble [1][2]

Experimental Protocols for Solubility Determination
Standardized methods are crucial for obtaining reliable and reproducible solubility data. The

following protocols are recommended for determining the solubility of Direct Yellow 50.

Water Solubility Determination (OECD Guideline 105)
The OECD Guideline for the Testing of Chemicals, Test No. 105, provides two primary methods

for determining water solubility: the Flask Method and the Column Elution Method. Given that

Direct Yellow 50 is soluble in water, the Flask Method is the more appropriate choice.

Flask Method Protocol:

Preliminary Test: To estimate the approximate solubility and the time to reach equilibrium, an

excess amount of Direct Yellow 50 is added to water in a flask. The dissolution is observed

over time.

Apparatus: A constant temperature bath, flasks, a centrifuge, and an appropriate analytical

instrument (e.g., UV-Vis spectrophotometer) are required.

Procedure: a. An excess amount of the dye is added to a known volume of water in a flask.

b. The flask is agitated in a constant temperature bath (e.g., 20 °C) until equilibrium is

reached. c. The mixture is then allowed to stand for a sufficient period for the undissolved

solid to settle. d. To ensure complete separation of the solid and liquid phases, the saturated

solution is centrifuged at a controlled temperature. e. A sample of the clear supernatant is

carefully withdrawn. f. The concentration of Direct Yellow 50 in the supernatant is

determined using a suitable analytical method, such as UV-Vis spectrophotometry, against a
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pre-prepared calibration curve. g. The experiment should be performed in triplicate to ensure

accuracy.

Data Presentation: The solubility is reported in g/L at the specified temperature.

Organic Solvent Solubility Determination
A similar flask method can be employed to determine the solubility of Direct Yellow 50 in

various organic solvents.

Protocol for Organic Solvents:

Solvent Selection: A range of relevant organic solvents should be chosen (e.g., ethanol,

methanol, acetone, dimethyl sulfoxide).

Procedure: The same steps as the Flask Method for water solubility are followed, substituting

the organic solvent for water. It is important to ensure that the chosen analytical method is

suitable for determining the dye's concentration in the specific organic solvent.

Biological Signaling Pathway: Azo Dyes and
Oxidative Stress
While specific signaling pathways for Direct Yellow 50 are not extensively documented in

publicly available literature, the broader class of azo dyes is known to induce oxidative stress,

which in turn can activate specific cellular defense mechanisms. For researchers and

professionals in drug development, understanding these toxicological aspects is critical.

Exposure to azo dyes can lead to the generation of reactive oxygen species (ROS), disrupting

the cellular redox balance and causing potential damage. The Keap1-Nrf2-ARE (Kelch-like

ECH-associated protein 1-Nuclear factor erythroid 2-related factor 2-Antioxidant Response

Element) signaling pathway is a key mechanism that cells employ to counteract oxidative

stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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